N-[2-(4-fluorophenyl)ethyl]-1H-imidazole-1-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]imidazole-1-carboxamide
• InChI: InChI=1S/C12H12FN3O/c13-11-3-1-10(2-4-11)5-6-15-12(17)16-8-7-14-9-16/h1-4,7-9H,5-6H2,(H,15,17)
• InChI Key: MOPRHRRRMZZFNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)N2C=CN=C2)F
• Molecular Formula: C12H12FN3O
• Molecular Weight: 233.24 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-1H-imidazole-1-carboxamide, also known as 4-fluoro-N-ethyl-1H-imidazole-1-carboxamide, is a synthetic compound that has been used in scientific research for its pharmacological properties. This compound is a derivative of imidazole and is structurally related to several other compounds, such as 1H-imidazole-1-carboxamide (ICA) and 1H-imidazole-2-carboxamide (ICA2). The compound has been used in a variety of scientific studies, including biochemical, physiological, and pharmacological studies.

Scientific Research Applications

N-[2-(4-fluorophenyl)ethyl]-1H-imidazole-1-carboxamidethyl-1H-imidazole-1-carboxamide has been used in a variety of scientific research applications. It has been used in studies of the pharmacological properties of imidazoles, including the effects of imidazole derivatives on the central nervous system. It has also been used in studies of the biochemical and physiological effects of imidazoles on the body. In addition, N-[2-(4-fluorophenyl)ethyl]-1H-imidazole-1-carboxamidethyl-1H-imidazole-1-carboxamide has been used in studies of the mechanism of action of imidazoles, as well as in studies of the biochemical and physiological effects of imidazoles on the body.

Mechanism of Action

Target of Action

N-[2-(4-fluorophenyl)ethyl]-1H-imidazole-1-carboxamide is a complex molecule that likely interacts with multiple targetsIt’s known that both indole and imidazole derivatives, which are structural components of this compound, have been found to bind with high affinity to multiple receptors .

Mode of Action

Based on the properties of similar compounds, it can be inferred that it likely interacts with its targets, leading to changes in cellular processes .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that the compound could potentially affect a wide range of biochemical pathways.

Result of Action

Based on the known biological activities of similar compounds, it can be inferred that the compound likely has a broad range of effects on cellular processes .

Advantages and Limitations for Lab Experiments

The use of N-[2-(4-fluorophenyl)ethyl]-1H-imidazole-1-carboxamidethyl-1H-imidazole-1-carboxamide in laboratory experiments has several advantages. One advantage is that this compound is relatively easy to synthesize, making it an ideal compound for use in experiments. In addition, this compound has been shown to have a direct effect on the central nervous system, making it an ideal compound for studying the biochemical and physiological effects of imidazoles.
However, there are also some limitations to the use of this compound in laboratory experiments. One limitation is that the effects of this compound on the central nervous system may be difficult to study due to its relatively low potency. In addition, this compound may have some toxicity, which could limit its use in laboratory experiments.

Future Directions

There are a variety of potential future directions for the use of N-[2-(4-fluorophenyl)ethyl]-1H-imidazole-1-carboxamidethyl-1H-imidazole-1-carboxamide in scientific research. One potential future direction is the exploration of the potential therapeutic uses of this compound. It may be possible to develop drugs based on this compound that have therapeutic effects on conditions such as anxiety, depression, and other neurological disorders. In addition, this compound may have potential applications in the field of drug delivery, as it could be used to deliver drugs to specific areas of the body. Finally, this compound could be used to study the biochemical and physiological effects of imidazoles on the body, which could lead to a better understanding of the biochemical and physiological effects of imidazoles on the body.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)ethyl]-1H-imidazole-1-carboxamidethyl-1H-imidazole-1-carboxamide can be achieved through a variety of methods, including the reaction of 4-fluorophenylmagnesium bromide and N-ethyl-1H-imidazole-1-carboxamide. Another method involves the reaction of 4-fluorophenylmagnesium bromide and N-ethyl-1H-imidazole-1-carboxamide hydrochloride. The synthesis of this compound can also be achieved through the reaction of 4-fluorophenylmagnesium bromide and N-ethyl-1H-imidazole-1-carboxylic acid.